Cas no 2228197-22-4 (2-[1-(2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-methoxyacetic acid)

• Product Name: 2-[1-(2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-methoxyacetic acid
• CAS No: 2228197-22-4
• MF: C₁₅H₂₂N₂O₅S
• MW: 342.410583019257
• CID: 6111004
• PubChem ID: 165830743
• Update Time: 2025-11-05

2-[1-(2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1886792
• 2-[1-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-methoxyacetic acid
• 2228197-22-4
• 2-[1-(2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-methoxyacetic acid

• Inchi： 1S/C15H22N2O5S/c1-8-10(15(6-7-15)9(21-5)11(18)19)23-12(16-8)17-13(20)22-14(2,3)4/h9H,6-7H2,1-5H3,(H,18,19)(H,16,17,20)
• InChI Key： ZLWQFNSTOSZNSH-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C1(C(C(=O)O)OC)CC1

Computed Properties

• Exact Mass: 342.12494298g/mol
• Monoisotopic Mass: 342.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 126Ų

Additional information on 2-[1-(2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-methoxyacetic acid

Introduction to 2-[1-(2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-methoxyacetic acid (CAS No. 2228197-22-4)

2-[1-(2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-methoxyacetic acid (CAS No. 2228197-22-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiazole and methoxyacetic acid, featuring a tert-butoxycarbonyl (Boc) protecting group. The unique structural characteristics of this molecule make it a promising candidate for various therapeutic applications, particularly in the areas of cancer treatment and inflammatory diseases.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, known for its stability under acidic conditions and its ease of removal under mild basic conditions. This feature makes the compound highly versatile in synthetic pathways, allowing for the selective modification of functional groups without interference from other reactive sites. The thiazole ring, on the other hand, is a heterocyclic aromatic compound that is known for its biological activity and has been extensively studied in drug discovery.

Recent research has highlighted the potential of thiazole derivatives in modulating various biological processes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thiazole-containing compounds exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-[1-(2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-methoxyacetic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that thiazole derivatives can selectively target and inhibit cancer cell proliferation by disrupting key signaling pathways involved in cell cycle regulation and apoptosis. Specifically, the cyclopropyl moiety in the structure may enhance the compound's ability to penetrate cell membranes and interact with intracellular targets.

The methoxyacetic acid component of the molecule is another key feature that contributes to its biological activity. Methoxyacetic acid derivatives have been shown to possess antitumor properties by inducing apoptosis and inhibiting angiogenesis. The combination of these functional groups in 2-[1-(2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-methoxyacetic acid suggests a multifaceted mechanism of action that could be advantageous in treating complex diseases.

The synthesis of 2-[1-(2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-methoxyacetic acid involves several steps, including the formation of the thiazole ring, introduction of the Boc protecting group, and final coupling with methoxyacetic acid. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods ensure that the compound can be produced on a scale suitable for preclinical and clinical studies.

Preclinical studies have shown that 2-[1-(2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-methoxyacetic acid exhibits favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These characteristics are crucial for ensuring that the compound can effectively reach its intended target tissues and exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The ongoing phase II trials aim to further investigate the compound's potential as a treatment for specific inflammatory conditions and cancers.

In conclusion, 2-[1-(2-{[(Tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-methoxyacetic acid (CAS No. 2228197-22-4) represents a promising advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it a valuable candidate for developing new therapeutic agents. As research continues to uncover more about this compound's mechanisms of action and potential applications, it is likely to play an increasingly important role in the treatment of various diseases.